Cas no 2171411-85-9 (2-(1s,4s)-2-azabicyclo2.2.2octan-3-ylethan-1-ol)

• Product Name: 2-(1s,4s)-2-azabicyclo2.2.2octan-3-ylethan-1-ol
• CAS No: 2171411-85-9
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 6478159
• PubChem ID: 165589443
• Update Time: 2025-07-23

2-(1s,4s)-2-azabicyclo2.2.2octan-3-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1s,4s)-2-azabicyclo2.2.2octan-3-ylethan-1-ol
• 2-[(1s,4s)-2-azabicyclo[2.2.2]octan-3-yl]ethan-1-ol
• 2171411-85-9
• EN300-1628340

• Inchi： 1S/C9H17NO/c11-6-5-9-7-1-3-8(10-9)4-2-7/h7-11H,1-6H2
• InChI Key： YDZNVOGGHNXKOK-UHFFFAOYSA-N
• SMILES： OCCC1C2CCC(CC2)N1

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-(1s,4s)-2-azabicyclo2.2.2octan-3-ylethan-1-ol

Professional Introduction to 2-(1S,4S)-2-Azabicyclo[2.2.2]octan-3-ylethan-1-ol (CAS No. 2171411-85-9)

2-(1S,4S)-2-Azabicyclo[2.2.2]octan-3-ylethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2171411-85-9, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique scaffold and potential biological activities. This bicyclic amine derivative features a rigid azabicyclo[2.2.2]octane core, which is appended with an ethyl alcohol side chain at the 3-position, creating a molecule with distinct stereochemical features and functional properties.

The stereochemistry of (1S,4S)-configuration is particularly noteworthy, as it introduces chirality into the molecule, which is a critical factor in drug design and development. Chiral centers often dictate the pharmacological efficacy, metabolic stability, and pharmacokinetic profiles of pharmaceutical agents. The presence of this specific stereochemical arrangement in CAS No. 2171411-85-9 suggests that it may exhibit enantioselective interactions with biological targets, making it a promising candidate for further investigation in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with biological targets with greater accuracy. The rigid bicyclic framework of azabicyclo[2.2.2]octane provides a stable scaffold that can be optimized for specific binding affinities and selectivity against various biological receptors or enzymes. This structural motif has been explored in the design of drugs targeting neurological disorders, infectious diseases, and other therapeutic areas where precise molecular recognition is essential.

The alcohol functional group at the 3-position of the molecule introduces another layer of reactivity, allowing for further derivatization and modification to enhance pharmacological properties such as solubility, bioavailability, and metabolic stability. The combination of the azabicyclo[2.2.2]octane core and the ethyl alcohol side chain creates a versatile building block that can be incorporated into larger drug candidates or used as a starting material for synthetic chemistry investigations.

In the context of drug discovery, (1S,4S)-configuration compounds have shown promise in modulating enzyme activity and receptor binding. For instance, studies have demonstrated that analogous chiral azabicycloalkanes can interact with serine proteases or other enzymes involved in disease pathways by leveraging their unique three-dimensional structures. The stereochemical constraints imposed by the bicyclic system can fine-tune the binding interactions, leading to improved therapeutic outcomes.

Recent research has also highlighted the potential of CAS No. 2171411-85-9 as a scaffold for developing inhibitors or modulators of interest targets. Computational studies have suggested that this compound may exhibit inhibitory activity against certain kinases or proteases by occupying specific binding pockets within these enzymes. Such findings are particularly relevant in oncology research, where targeted inhibition of aberrant signaling pathways is crucial for treating cancerous growths.

The synthesis of (1S,4S)-2-(azabicyclo[2.2.2]octan-3-ylethan-1-ol) presents unique challenges due to its complex cyclic structure and multiple stereocenters. However, advances in asymmetric synthesis techniques have made it possible to construct such molecules with high enantiomeric purity. Methods such as chiral auxiliaries or transition-metal-catalyzed asymmetric reactions have been employed to achieve the desired stereochemical outcome efficiently.

The pharmacokinetic properties of this compound are also under investigation to assess its suitability for clinical applications. Factors such as oral bioavailability, metabolic clearance rates, and distribution within biological systems are critical considerations when evaluating a drug candidate's potential for therapeutic use. Preliminary studies suggest that modifications to the side chain or functional groups could enhance these properties significantly.

In conclusion,CAS No 2171411-85-9 represents an intriguing compound with potential applications in pharmaceutical research and drug development。 Its unique structural features，including the azabicyclo[2。 22。 22。] octane core，the (1S，4S) configuration，and the presence of an alcohol functional group，make it a valuable scaffold for designing novel therapeutic agents。 Further research into its biological activities，synthetic pathways，and pharmacokinetic profiles will be essential to unlock its full potential in medicine。